Cas no 929533-64-2 ((2R)-1-(methylamino)propan-2-ol hydrochloride)

• Product Name: (2R)-1-(methylamino)propan-2-ol hydrochloride
• CAS No: 929533-64-2
• MF: C₄H₁₂ClNO
• MW: 125.597180366516
• MDL: MFCD28397619
• CID: 4665797
• PubChem ID: 87816567
• Update Time: 2025-05-23

(2R)-1-(methylamino)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Methylamino)propan-2-ol hydrochloride
• (2R)-1-(methylamino)propan-2-ol hydrochloride

• MDL： MFCD28397619
• Inchi： 1S/C4H11NO.ClH/c1-4(6)3-5-2;/h4-6H,3H2,1-2H3;1H/t4-;/m1./s1
• InChI Key： ZAIVCXIMBKXNHW-PGMHMLKASA-N
• SMILES： C(NC)[C@H](O)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2R)-1-(methylamino)propan-2-ol hydrochloride

Recent Advances in the Study of (2R)-1-(methylamino)propan-2-ol hydrochloride (CAS: 929533-64-2) in Chemical Biology and Pharmaceutical Research

The compound (2R)-1-(methylamino)propan-2-ol hydrochloride (CAS: 929533-64-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of (2R)-1-(methylamino)propan-2-ol hydrochloride as a key intermediate in the synthesis of various bioactive molecules. Its chiral nature and structural versatility make it a valuable building block in the development of enantiomerically pure pharmaceuticals. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, to optimize the production of this compound with high yield and purity.

In terms of biological activity, (2R)-1-(methylamino)propan-2-ol hydrochloride has demonstrated promising pharmacological properties. Preclinical studies have shown its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders such as Parkinson's disease and depression. The compound's ability to interact with specific receptor subtypes has been elucidated through molecular docking and in vitro binding assays, providing insights into its mechanism of action.

Furthermore, recent investigations have explored the pharmacokinetic and toxicological profiles of (2R)-1-(methylamino)propan-2-ol hydrochloride. Studies in animal models have revealed favorable absorption and distribution characteristics, with minimal off-target effects. These findings support the compound's potential for further development as a therapeutic agent, pending additional safety and efficacy evaluations in clinical trials.

In conclusion, (2R)-1-(methylamino)propan-2-ol hydrochloride (CAS: 929533-64-2) represents a promising candidate for pharmaceutical applications, with ongoing research efforts aimed at unlocking its full therapeutic potential. Future studies should focus on optimizing its synthetic routes, elucidating its biological targets, and advancing its clinical translation.